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Compound of Interest

Compound Name: Decoquinate-d5

Cat. No.: B12324120

Get Quote

Executive Summary
Decoquinate-d5 is the stable isotope-labeled analog of Decoquinate, a quinolone-based

coccidiostat used extensively in veterinary medicine (poultry, cattle, sheep) to inhibit

mitochondrial respiration in Eimeria species. In bioanalytical research, Decoquinate-d5 serves

as the critical Internal Standard (IS) for Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS) workflows. Its primary function is to normalize signal variability caused by matrix

effects, extraction recovery losses, and ionization suppression in complex biological matrices

like muscle tissue and liver.

This guide details the physicochemical properties of Decoquinate-d5, the logic behind its

isotopic labeling, and a validated protocol for its application in residue analysis.

Physicochemical Profile
The deuterated standard typically carries the label on the 7-ethoxy group. This positioning is

strategic: it ensures the label is retained during the primary fragmentation pathway (loss of the

ethyl ester), resulting in a unique product ion distinct from the native analyte.
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Property Specification

Compound Name Decoquinate-d5 (Ethyl-d5)

Chemical Name
Ethyl 6-(decyloxy)-7-(ethoxy-d5)-4-oxo-1,4-

dihydroquinoline-3-carboxylate

CAS Number
1453100-61-2 (Reference: Witega, LGC

Standards)

Chemical Formula

Molecular Weight 422.57 g/mol

Exact Mass 422.2829 Da

Appearance Off-white to pale yellow crystalline powder

Solubility
Soluble in DMSO, Acetonitrile,

Dichloromethane; Insoluble in Water

Storage -20°C (Long-term), Hygroscopic

Structural Comparison
Native Decoquinate (

): Contains a standard ethyl group (

) at the 7-position.

Decoquinate-d5 (

): The 7-ethoxy group is fully deuterated (

).
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Critical Note on Isomers: Commercial synthesis sometimes places the deuterium label on the

ethyl ester group (position 3) rather than the 7-ethoxy group. While both serve as internal

standards, the 7-ethoxy-d5 variant (CAS 1453100-61-2) is preferred for MS/MS because the

primary fragmentation often involves the loss of the ester group. If the label is on the ester, the

fragment ion becomes identical to the native compound (mass interference), whereas the 7-

ethoxy label is retained, producing a unique product ion (

377 vs 372).

The Science of Deuteration
Why use Decoquinate-d5 instead of a structural analog?

Co-Elution: The d5 analog is chemically nearly identical to the native target. It co-elutes (or

elutes with a negligible shift) on C18 columns. This means the IS experiences the exact

same matrix suppression or enhancement at the electrospray source as the analyte at that

specific retention time.

Mass Shift (+5 Da): The 5-deuterium label provides a mass shift of +5 Da. This is sufficient to

avoid isotopic overlap with the natural M+1 and M+2 isotopes of native Decoquinate (which

are only ~25% and ~3% abundant, respectively), ensuring a "clean" channel for

quantification.

Bond Stability: The C-D bond is shorter and stronger than the C-H bond (Kinetic Isotope

Effect). However, in the context of LC-MS/MS ionization (ESI+), the molecule remains stable,

and the label does not exchange with the solvent protons, preserving the integrity of the

quantification.

Bioanalytical Protocol: Determination in Chicken
Muscle
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This protocol utilizes Decoquinate-d5 as an internal standard for the quantification of

Decoquinate residues in chicken muscle using LC-MS/MS.

A. Reagents & Materials[1][2][3][4][5][6][7][8]
Standards: Decoquinate (Native), Decoquinate-d5 (IS).

Solvents: Acetonitrile (LC-MS grade), Formic Acid, Hexane, Ultrapure Water.

SPE Cartridges: Oasis HLB (60 mg, 3 cc) or equivalent polymeric reversed-phase sorbent.

B. Sample Preparation Workflow
Homogenization: Weigh 2.0 g of minced chicken muscle into a 50 mL polypropylene tube.

IS Spiking: Add Decoquinate-d5 working solution (e.g., 50 µL of 1 µg/mL) to achieve a final

concentration of 25 ng/g. Vortex for 30 seconds and equilibrate for 15 minutes.

Extraction: Add 10 mL of Acetonitrile. Vortex vigorously for 2 minutes. Ultrasonic extraction

for 10 minutes is recommended to maximize recovery from the protein matrix.

Centrifugation: Centrifuge at 4,000 x g for 10 minutes at 4°C.

Defatting (Critical Step): Transfer supernatant to a new tube.[1] Add 5 mL of Hexane

(saturated with acetonitrile). Vortex for 1 minute. Centrifuge to separate layers. Discard the

upper hexane layer (lipids).[2]

Evaporation: Evaporate the acetonitrile layer to dryness under nitrogen at 45°C.

Reconstitution: Reconstitute residue in 1 mL of Mobile Phase (50:50 ACN:Water + 0.1% FA).

Filter through a 0.22 µm PTFE syringe filter into an LC vial.

C. LC-MS/MS Parameters[1][2][3][4][8][9][10][11][12][13]
Liquid Chromatography:

Column: C18 (e.g., Agilent Poroshell 120 EC-C18, 2.1 x 100 mm, 2.7 µm).

Mobile Phase A: Water + 0.1% Formic Acid.[3][4][5]
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Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[3][4]

Flow Rate: 0.3 mL/min.

Gradient:

0-1 min: 40% B

1-6 min: Ramp to 95% B

6-8 min: Hold 95% B

8.1 min: Re-equilibrate 40% B

Mass Spectrometry (ESI+):

Ionization: Electrospray Positive (ESI+).[3][4]

Mode: Multiple Reaction Monitoring (MRM).[6][3][4][5][7][8]

Analyte
Precursor Ion (

)

Product Ion (

)

Collision
Energy (eV)

Role

Decoquinate 418.3 372.2 25 Quantifier

418.3 344.2 35 Qualifier

Decoquinate-d5 423.3 377.3 25 Internal Standard

Note: The transition 418.3 -> 372.2 corresponds to the loss of ethanol (

, 46 Da) from the ethyl ester moiety. Since the d5 label is on the 7-ethoxy group (CAS
1453100-61-2), the product ion retains the label, shifting the fragment from 372.2 to 377.3.
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Sample: 2g Chicken Muscle

Spike IS: Decoquinate-d5
(Target: 25 ng/g)

Extraction: 10 mL Acetonitrile
(Vortex 2 min, Sonicate 10 min)

Centrifuge: 4000g, 10 min

Cleanup: Hexane Wash
(Remove Lipids)

Supernatant

Evaporation: N2 Dryness @ 45°C

Acetonitrile Layer

Reconstitution: 1 mL Mobile Phase

LC-MS/MS Analysis
MRM: 423.3 -> 377.3

Click to download full resolution via product page
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Figure 1: Step-by-step extraction and quantification workflow for Decoquinate residues using

Decoquinate-d5 IS.[2]

Quality Assurance & Validation Criteria
To ensure the "Trustworthiness" of this protocol, the following criteria must be met:

Linearity: The calibration curve (ratio of Analyte Area / IS Area) must be linear (

) over the range of 1–200 µg/kg.

Recovery: Absolute recovery of Decoquinate-d5 should be between 70–110%. If recovery

drops below 50%, matrix suppression is too high; consider adding an SPE cleanup step

(Oasis HLB).

Retention Time: The retention time of Decoquinate-d5 must match the native Decoquinate

within ±0.05 minutes.

Blank Check: Inject a blank solvent sample after the highest standard. The carryover signal

for Decoquinate-d5 should be < 0.1% of the IS working solution area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Email: info@benchchem.com
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